Cas no 643-28-7 (2-Isopropylaniline)

• Product Name: 2-Isopropylaniline
• CAS No: 643-28-7
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00007720
• CID: 82896
• PubChem ID: 12561
• Update Time: 2025-05-19

2-Isopropylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylaniline
• 2-Aminocumene
• 2-(1-methylethyl)-benzenamine
• o-Isopropylaniline
• 2-Isopropylaniline, tech
• o-Cumidine
• (2-Isopropylphenyl)amine
• 1-Amino-2-isopropylbenzene
• 2-(1-Methylethyl)aniline
• 2-(1-Methylethyl)benzenamine
• 2-Aminoisopropylbenzene
• o-Aminocumene
• o-Aminoisopropylbenzene
• 2-(Propan-2-Yl)Aniline
• Benzenamine, 2-(1-methylethyl)-
• 2-Isopropyl aniline
• Aniline, o-isopropyl-
• 2-propan-2-ylaniline
• YKOLZVXSPGIIBJ-UHFFFAOYSA-N
• 2-(methylethyl)phenylamine
• o-isopropyl aniline
• 2-isopropyaniline
• 2-i-propylaniline
• 2-isopropyl-aniline
• 2-iso-propy
• 2-Isopropylanine
• AKOS000119737
• [2-(1-methylethyl)phenyl]amine
• AC9367
• BN8UZ4TE5F
• YKOLZVXSPGIIBJ-UHFFFAOYSA-
• CAS-643-28-7
• 4-(BENZOTHIAZOL-2-YLSULFANYL)-BUTYRICACID
• NS00035669
• DTXSID6052328
• PS-4565
• 2-Isopropylaniline, 97%
• I0318
• CHEMBL3560385
• BRN 0636283
• W-104849
• 643-28-7
• MFCD00007720
• FT-0611237
• SY006015
• SCHEMBL104513
• UNII-BN8UZ4TE5F
• A834722
• F2190-0521
• 2-iso-propyl aniline
• Tox21_303899
• CHEBI:183339
• SB75377
• EN300-19829
• 4-12-00-02630 (Beilstein Handbook Reference)
• Z104475672
• InChI=1/C9H13N/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,10H2,1-2H3
• CS-W013349
• DTXCID0030900
• EINECS 211-397-7
• NCGC00357153-01
• 2-[prop-2-yl]-aniline
• 2-isopropyl-phenylamine
• aniline, 2-isopropyl-
• DB-054644
• STL164362

• MDL： MFCD00007720
• Inchi： 1S/C9H13N/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,10H2,1-2H3
• InChI Key： YKOLZVXSPGIIBJ-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C(C)C
• BRN： 0636283

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Dark yellow liquid.
• Density: 0.955 g/mL at 25 °C(lit.)
• Melting Point: -6.87°C (estimate)
• Boiling Point: 104°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.548(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 2.97340
• Solubility: Insoluble in water
• Vapor Pressure: 0.05 mmHg ( 20 °C)
• Sensitiveness: Light Sensitive

2-Isopropylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BY4200000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：Yes
• Safety Term：S28;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Isopropylaniline

Chemical Profile of 2-Isopropylaniline (CAS No. 643-28-7)

2-Isopropylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 643-28-7, is an organic compound belonging to the aromatic amine class. This compound, also known as isopropylphenylamine, features a phenyl ring substituted with an isopropyl group and an amino group at the ortho position. Its molecular formula is C₉H₁₁N, reflecting a molecular weight of approximately 135.21 g/mol. The structural and electronic properties of 2-Isopropylaniline make it a versatile intermediate in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing.

The significance of 2-Isopropylaniline in modern chemistry stems from its reactivity and functional group compatibility. The presence of both an aromatic ring and an amine moiety allows for diverse chemical transformations, including nucleophilic aromatic substitution, diazotization, and coupling reactions. These properties have positioned 2-Isopropylaniline as a key building block in the synthesis of more complex molecules.

In recent years, research involving 2-Isopropylaniline has expanded into novel applications, particularly in medicinal chemistry. The compound's structural motif has been explored in the development of potential therapeutic agents. For instance, derivatives of 2-Isopropylaniline have been investigated for their pharmacological effects on central nervous system (CNS) modulation. Studies suggest that certain analogs may exhibit properties relevant to neuroprotective or psychoactive mechanisms, although further research is necessary to fully elucidate their biological activity and safety profiles.

The synthesis of 2-Isopropylaniline typically involves Friedel-Crafts alkylation followed by reduction or direct amination of appropriately substituted benzene derivatives. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, enabling greener and more sustainable production methods. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the isopropyl group with high regioselectivity, minimizing byproduct formation.

From an industrial perspective, 2-Isopropylaniline finds utility in the manufacture of dyes, pigments, and corrosion inhibitors. Its aromaticity contributes to lightfastness and stability in colorants, while its amine functionality allows for chelation with metal ions, enhancing protective coatings. Additionally, researchers are exploring its role in polymer chemistry, where it may serve as a monomer or modifier to impart specific thermal or mechanical properties.

The toxicological profile of 2-Isopropylaniline has been subject to scrutiny in occupational health studies. While not classified as highly hazardous under current regulations, exposure guidelines recommend appropriate personal protective equipment (PPE) due to potential skin and eye irritation risks. Inhalation or ingestion should be avoided to prevent systemic effects. Chronic exposure studies remain limited but suggest that prolonged contact may lead to metabolic disturbances; however, no definitive long-term health impacts have been conclusively established.

Recent innovations in analytical chemistry have enhanced the characterization of 2-Isopropylaniline and its derivatives. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy provide robust methods for purity assessment and structural confirmation. These advancements are critical for ensuring consistency in pharmaceutical formulations where impurities can significantly affect efficacy or safety.

The future direction of research on 2-Isopropylaniline likely will focus on expanding its synthetic methodologies and exploring new applications in drug discovery. Collaborative efforts between academia and industry may yield novel derivatives with enhanced pharmacological properties or improved synthetic accessibility. As computational chemistry tools advance, virtual screening approaches could accelerate the identification of promising candidates for experimental validation.

In conclusion, 2-Isopropylaniline (CAS No. 643-28-7) represents a valuable chemical entity with broad utility across multiple industries. Its unique structural features enable diverse synthetic applications while its biological relevance positions it as a compound of interest in medicinal chemistry research. Continued investigation into its properties and potential will further solidify its role as an important intermediate in modern chemical science.